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Compound of Interest

Compound Name: Teroxirone

Cat. No.: B1681266

Essential Safety and Handling Guide for Teroxirone

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of Teroxirone,
also known as Triglycidyl Isocyanurate (TGIC). Adherence to these procedures is essential to
ensure a safe laboratory environment and minimize the risk of exposure to this hazardous
compound.

Teroxirone is a triazene triepoxide with antineoplastic activity, functioning by alkylating and
cross-linking DNA, which inhibits DNA replication.[1][2][3][4] It is classified as a hazardous
substance and is toxic if swallowed or inhaled, can cause serious eye damage, skin irritation,
and may cause genetic defects and allergic skin reactions.[5][6][7]

Hazardous Properties of Teroxirone

A summary of the key hazardous properties of Teroxirone is provided in the table below. This
information is critical for risk assessment and the implementation of appropriate safety controls.
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Hazard Classification

Description

Acute Toxicity (Oral)

Toxic if swallowed.[5][7]

Acute Toxicity (Inhalation)

Toxic if inhaled.[5][7]

Serious Eye Damage/Irritation

Causes serious eye damage.[5][6][7]

Skin Corrosion/Irritation

Causes skin irritation.[5] May cause an allergic

skin reaction.[5][7]

Respiratory Sensitization

May cause allergy or asthma symptoms or
breathing difficulties if inhaled.[5]

Germ Cell Mutagenicity

May cause genetic defects.[5][7]

Specific Target Organ Toxicity

May cause damage to organs through

prolonged or repeated exposure.[5][7]

Aquatic Hazard (Chronic)

Harmful to aquatic life with long lasting effects.

[5117]

o |

Parameter Value Species Reference
LD50 (Oral) <100 mg/kg Male Rat [2]

LD50 (Oral) 255 mg/kg Female Rat [2]

LD50 (Dermal) > 2000 mg/kg Rat [2]

LC50 (Inhalation) 650 mg/m3 (4 hours) Female Rat [2]
Occupational

Exposure Limit (TLV- 0.05 mg/m3 Human

TWA)

Personal Protective Equipment (PPE)

The proper selection and use of PPE are the most critical lines of defense against exposure to

Teroxirone. The following PPE is mandatory when handling this compound.
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o Respiratory Protection: A full-face respirator with P3 (or N99/P100) particulate filters is
required to prevent inhalation of the powder.[6][7]

e Eye and Face Protection: Chemical safety goggles and a face shield are necessary to
protect against splashes and airborne particles.[6]

¢ Skin Protection:

o Gloves: Double gloving with chemically resistant gloves (e.g., nitrile rubber) is required.
Inspect gloves for any signs of degradation or puncture before use.

o Coveralls: A disposable, chemical-resistant coverall with a hood is mandatory to prevent
skin contact.

o Footwear: Chemical-resistant boots or shoe covers that can be decontaminated or
disposed of are required.

Experimental Protocol: Donning and Doffing of PPE

Proper donning and doffing procedures are crucial to prevent cross-contamination.

Donning (Putting On) PPE:

Hand Hygiene: Wash hands thoroughly with soap and water.
 Inner Gloves: Put on the first pair of nitrile gloves.

e Coveralls: Step into the chemical-resistant coveralls and pull them up to your waist. Insert
your arms into the sleeves.

o Respirator: Put on the full-face respirator and perform a seal check.
e Hood: Pull the hood of the coveralls over your head.

o Outer Gloves: Put on the second pair of nitrile gloves, ensuring they overlap the sleeves of
the coveralls.

o Footwear: Put on chemical-resistant boots or shoe covers.
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Doffing (Taking Off) PPE:

o Decontamination: Before removal, decontaminate the exterior of the PPE if grossly
contaminated.

o Outer Gloves: Remove the outer pair of gloves, peeling them off without touching the outside
with your bare hands.

e Coveralls and Inner Gloves: Remove the coveralls and the inner pair of gloves
simultaneously. Roll the coveralls down and away from your body, turning them inside out.
As you remove your hands from the sleeves, the inner gloves should be pulled off with the
sleeves.

o Respirator: Remove the full-face respirator.

» Hand Hygiene: Wash hands thoroughly with soap and water.

Doffing Procedure

Decontaminate Exterior }—» Outer Gloves —b{ Coveralls & Inner Gloves }—» Respirator —» Hand Hygiene
ure

Hand Hygiene 1 Inner Gloves | — Coveralls | — Respirator —» Hood [ Outer Gloves [ Footwear

Click to download full resolution via product page
PPE Donning and Doffing Workflow

Operational Plans
Handling and Storage
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Ventilation: Handle Teroxirone powder only in a certified chemical fume hood or a glove box
to minimize inhalation exposure.

Storage: Store Teroxirone in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[3] The container must be kept tightly closed.

Avoidance: Avoid creating dust. Use appropriate tools for handling powders.

Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is required to prevent exposure and
contamination.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.
Alert: Notify your supervisor and the institutional safety officer.

Secure the Area: Restrict access to the spill area.

PPE: Don the appropriate PPE as described above before entering the spill area.
Containment:

o For powder spills, gently cover the spill with absorbent pads to prevent the powder from
becoming airborne.[1] Do not sweep dry powder.

o If appropriate, lightly mist the powder with water to reduce dust, but only if water is not
reactive with the compound.

Cleanup:

o Carefully scoop the absorbed or wetted material into a designated hazardous waste
container using non-sparking tools.

o Wipe the spill area with a wet cloth or absorbent pad, working from the outside in. Place all
used cleaning materials into the hazardous waste container.

Decontamination:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1681266?utm_src=pdf-body
https://www.benchchem.com/product/b1681266?utm_src=pdf-body
https://www.chemkleancorp.com/how-to-clean-chemical-spill/
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Wash the spill area with a suitable decontamination solution (e.g., a soap and water
solution), followed by a rinse with water.

o Collect all decontamination and rinse solutions as hazardous waste.

o Disposal: Seal and label the hazardous waste container according to institutional and
regulatory guidelines.

Disposal Plan
All waste contaminated with Teroxirone is considered hazardous waste and must be disposed
of accordingly.

o Waste Collection:

o Collect all contaminated solid waste (e.g., gloves, coveralls, absorbent materials, empty
containers) in a clearly labeled, sealed, and chemically compatible hazardous waste
container.

o Collect all contaminated liquid waste (e.g., decontamination solutions) in a separate,
labeled, and sealed container.

» Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name "Teroxirone," and the associated hazards (e.g., Toxic, Mutagenic).

» Storage of Waste: Store hazardous waste in a designated, secure area away from general
laboratory traffic and incompatible materials.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office or a licensed hazardous waste disposal contractor. Do
not dispose of Teroxirone or its contaminated waste down the drain or in the regular trash.

Mechanism of Action: DNA Damage and Apoptosis
Induction

Teroxirone exerts its antineoplastic effects by inducing cell death through a multi-step process.
As a triepoxide, it acts as an alkylating agent, forming covalent bonds with DNA. This leads to
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DNA cross-linking, which physically blocks DNA replication and transcription, ultimately
triggering a cellular stress response. This response involves the activation of the p53 tumor
suppressor protein, a key regulator of the cell cycle and apoptosis. Activated p53 can then
initiate the intrinsic apoptotic pathway, leading to programmed cell death.[2][4]

Teroxirone

DNA Alkylation &
Cross-linking

Inhibition of DNA
Replication & Transcription

p53 Activation

Intrinsic Apoptotic Pathway

Apoptosis
(Programmed Cell Death)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://ehs.cornell.edu/book/export/html/1097
https://pmc.ncbi.nlm.nih.gov/articles/PMC11180059/
https://www.benchchem.com/product/b1681266?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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